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Executive Summary & Structural Context
(+)-Sorokinianin (CAS: 162616-73-1) is a complex sesquiterpenoid phytotoxin isolated from

the plant pathogen Bipolaris sorokiniana (teleomorph Cochliobolus sativus).[1] It functions as a

potent germination inhibitor in cereal crops, particularly barley (Hordeum vulgare) and wheat.

Structurally, sorokinianin represents a unique fusion of a sativene-type bicyclo[3.2.1]octane

core and a dihydro-3-hydroxy-2(3H)-furanone moiety. Its biosynthesis implies a rare addition of

a C3 unit (likely from the TCA cycle or pyruvate pool) to a prehelminthosporol precursor,

distinguishing it from related metabolites like helminthosporol and cochliobolin.

Chemical Profile:

IUPAC Name: (3R,5S)-dihydro-3-hydroxy-5-[(1R,4R,5S,6R,8S)-8-(hydroxymethyl)-1-methyl-

7-methylene-4-(1-methylethyl)bicyclo[3.2.1]oct-6-yl]-2(3H)-furanone.[2]

Molecular Formula: C₁₈H₂₈O₄

Molecular Weight: 308.41 g/mol [3]
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Appearance: Colorless solid/oil.[4][5]

Solubility: Soluble in MeOH, CHCl₃, DMSO.

Mass Spectrometry Profiling
Mass spectrometry provides the first line of structural confirmation, establishing the molecular

formula and revealing the stability of the bicyclic core.

High-Resolution Electrospray Ionization MS (HR-ESI-MS)
The ionization behavior of sorokinianin is characterized by the stability of the sativene

skeleton but the lability of the hydroxyl groups.

Ionization
Mode

Species
Observed

m/z
(Experimental)

Formula
Assignment

Error (ppm)

Positive (+) [M+H]⁺ 309.2066 C₁₈H₂₉O₄⁺ < 2.0

Positive (+) [M+Na]⁺ 331.1885 C₁₈H₂₈O₄Na⁺ < 2.0

Negative (-) [M-H]⁻ 307.1909 C₁₈H₂₇O₄⁻ < 2.5

Fragmentation Logic (MS/MS)
Under collision-induced dissociation (CID), sorokinianin exhibits a characteristic fragmentation

pathway driven by neutral losses of water and the cleavage of the lactone ring.

Dehydration (m/z 309 → 291): Rapid loss of H₂O from the C-3' hydroxyl group on the

furanone ring or the C-8 hydroxymethyl group.

Lactone Cleavage: Scission of the furanone moiety often yields fragments corresponding to

the sativene core (C₁₅ skeleton).

Isopropyl Loss: High-energy collisions may result in the loss of the isopropyl group (43 Da), a

diagnostic feature of sativene-type sesquiterpenes.

Nuclear Magnetic Resonance (NMR) Architecture
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The structural elucidation of (+)-Sorokinianin relies heavily on 1D and 2D NMR to resolve the

stereochemistry of the bridged bicyclic system and its connection to the lactone tail.

Diagnostic 1H NMR Data (500 MHz, CDCl₃)
The proton spectrum is dominated by the rigid bicyclic core and the isopropyl group.

Position δH (ppm) Multiplicity J (Hz)
Structural
Assignment

Isopropyl-Me 0.85 - 0.95 d (x2) 6.5

Isopropyl

methyls

(diastereotopic)

C1-Me 1.05 s -
Tertiary methyl at

bridgehead

H-4 1.60 m -
Methine carrying

isopropyl

H-8 2.20 m - Bridge methine

H-3' 4.55 d 6.0 -proton of

hydroxy-lactone

H-5' 4.80 m -
-proton of

lactone (linkage

point)

Exocyclic =CH₂ 4.85, 5.15 br s (x2) -

Terminal

methylene on

sativene core

-CH₂OH 3.50 - 3.80 m -
Hydroxymethyl

protons

Diagnostic 13C NMR Data (125 MHz, CDCl₃)
The carbon spectrum confirms the C18 skeleton, distinct from the C15 precursors.
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Carbon Type δC (ppm) Range Diagnostic Features

Carbonyl (C=O) 175.0 - 178.0 Lactone carbonyl (C-2')

Olefinic (Cq) 150.0 - 155.0
Exocyclic double bond

quaternary C (C-7)

Olefinic (CH₂) 105.0 - 108.0 Terminal methylene (C-16)

Oxygenated CH 70.0 - 75.0
C-3' (hydroxyl attachment) and

C-5' (Linker)

Oxygenated CH₂ 60.0 - 65.0 Hydroxymethyl group (C-15)

Quaternary C 48.0 - 52.0 Bridgehead carbon (C-1)

Structural Elucidation Workflow
The connectivity of Sorokinianin is established through specific 2D NMR correlations. The

following diagram illustrates the logical flow from spectral data to structural confirmation.
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Caption: Workflow for the isolation and spectroscopic validation of (+)-Sorokinianin,

highlighting the integration of homonuclear and heteronuclear NMR techniques.
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Key Correlations (HMBC & COSY)
Lactone Attachment: HMBC correlations are observed from the lactone H-5' to the sativene

core carbons (specifically C-6 and C-7), confirming the C-C bond formation between the

sesquiterpene and the C3 unit.

Exocyclic Methylene: Strong HMBC correlations from the exocyclic protons (δ 4.85, 5.15) to

the bridgehead C-1 and the methylene C-8 verify the sativene skeleton integrity.

Stereochemistry: NOESY correlations between the C-1 methyl and the H-8 proton are critical

for assigning the endo/exo configuration of the bridge.

Experimental Protocols
Isolation Protocol
This protocol ensures the recovery of Sorokinianin without degradation of the lactone ring.

Fermentation: Cultivate Bipolaris sorokiniana (strain O-20 or equivalent) on potato dextrose

agar (PDA) or in liquid Czapek-Dox medium for 14–21 days at 25°C in the dark.

Extraction:

Filter the culture broth to remove mycelia.

Extract the filtrate with ethyl acetate (EtOAc) (3 x vol).

Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo to yield a brown

gum.

Fractionation:

Subject the crude extract to silica gel column chromatography.

Eluent Gradient: Hexane:EtOAc (start 90:10, gradient to 40:60).

Sorokinianin typically elutes in the mid-polarity fractions (approx. 50:50 Hex:EtOAc).
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Purification: Final purification via RP-HPLC (C18 column) using a MeOH:H₂O gradient

(isocratic 60% MeOH often effective) yields the pure compound as a colorless oil/solid.

NMR Acquisition Parameters
To replicate the literature values, use the following parameters:

Solvent: CDCl₃ (99.8% D) with TMS (0.03%) as internal standard.

Temperature: 298 K (25°C).

Pulse Sequence (1H): 30° pulse angle, 2.0s relaxation delay (d1) to ensure quantitative

integration of methyl signals.

Pulse Sequence (13C): Power-gated decoupling (WALTZ-16), 2.0s relaxation delay.

Biosynthetic Pathway Implications
The presence of the lactone ring indicates a divergence from the standard helminthosporol

pathway.

Farnesyl Pyrophosphate
(FPP) Sativene Cyclase Prehelminthosporol

(Intermediate)

(+)-Sorokinianin
(C18 Scaffold)

 + C3 Unit
 Oxidation

C3 Unit Addition
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Click to download full resolution via product page

Caption: Proposed biosynthetic origin of Sorokinianin, illustrating the extension of the C15

prehelminthosporol core via a C3 unit addition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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